Cas no 2171864-18-7 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methoxybutanoic acid)

• Product Name: 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methoxybutanoic acid
• CAS No: 2171864-18-7
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5997459
• PubChem ID: 165806828
• Update Time: 2025-10-30

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methoxybutanoic acid
• 2171864-18-7
• 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-methoxybutanoic acid
• EN300-1524852

• Inchi： 1S/C26H32N2O6/c1-17(11-12-24(29)27-14-13-23(33-2)25(30)31)15-28-26(32)34-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22-23H,11-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： VXPWVIKGYMHASS-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CCC(NCCC(C(=O)O)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methoxybutanoic acid

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methoxybutanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171864-18-7, known as 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methoxybutanoic acid, is a complex organic molecule with significant applications in the field of chemical synthesis and drug development. This compound is particularly notable for its role in peptide synthesis, where it serves as a protecting group for amino acids. The structure of this molecule incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is widely used in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under basic conditions.

The molecular structure of this compound is characterized by a pentanamide backbone with specific substituents. The Fmoc group is attached to the amino group at position 5, while a methyl group is present at position 4. Additionally, the presence of a methoxy group at position 2 on the butanoic acid moiety adds to the complexity and functionality of the molecule. This unique combination of functional groups makes it highly versatile in various chemical reactions and applications.

Recent studies have highlighted the importance of this compound in the synthesis of bioactive molecules and its potential use in medicinal chemistry. Researchers have explored its role in constructing peptidomimetic compounds, which are essential for drug discovery efforts targeting various therapeutic areas such as cancer, infectious diseases, and neurodegenerative disorders. The Fmoc group's stability during peptide bond formation and its compatibility with other reagents make it an invaluable tool in modern synthetic chemistry.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The key steps include the activation of the carboxylic acid group using carbodiimides or mixed carbonates, followed by coupling with the appropriate amine derivatives. The use of protecting groups like Fmoc ensures that intermediate steps are carried out efficiently without unwanted side reactions.

The physical properties of this compound, such as its melting point and solubility, are critical for its application in different chemical processes. Studies have shown that the presence of the Fmoc group significantly affects these properties, making it suitable for use in both solution-phase and solid-phase synthesis techniques.

Moreover, advancements in analytical techniques have enabled precise characterization of this compound using methods such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These techniques provide detailed insights into the molecular structure and purity, ensuring that the compound meets the highest standards required for research and development purposes.

In conclusion, CAS No. 2171864-18-7 represents a crucial component in contemporary chemical synthesis, offering unparalleled versatility and functionality. Its role in peptide synthesis and drug discovery continues to be explored through cutting-edge research, underscoring its importance in advancing medicinal chemistry and related fields.